6-Iodo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 6-iodo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H4F3IN2O2/c10-9(11,12)7-6(8(16)17)15-3-4(13)1-2-5(15)14-7/h1-3H,(H,16,17)
• InChI Key: XYBUMLCHWKYLTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1I)C(=O)O)C(F)(F)F
• Molecular Formula: C9H4F3IN2O2
• Molecular Weight: 356.04 g/mol

Description

“6-Iodo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid” is a compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are considered as privileged structures due to their occurrence in many natural products.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions. The recent advances in the synthesis of imidazo[1,2-a]pyridines from 2016 to 2021 from various substrates have been summarized.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are synthesized through various chemical reactions, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Scientific Research Applications

Therapeutic Potential

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Antimicrobial Potential

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Anti-tubercular Potential

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Synthesis of Imidazo[1,2-a]pyridine Analogues

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Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines strongly depends on their substitution pattern. Several representatives are clinically used, like the unsubstituted imidazole fragment cardiotonic agent olprinone, the 2-substituted analgesic miroprofen, the anticancer agent zolimidine, the 3-substituted antiosteoporosis drug minodronic acid, the 2,3-disubstituted derivatives with sedative and anxiolytic properties, alpidem, saripidem, and necopidem, and the agent for the treatment of insomnia and brain disorders, zolpidem.

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The recent advances in the synthesis of imidazo[1,2-a]pyridines provide new initiatives to chemists towards the synthesis of imidazo[1,2-a]pyridines and address the frequent challenges associated with the reported methods. The ecological impact of the methods and the mechanistic aspects are also being emphasized.